Cas no 14617-90-4 (Butanoic acid,2-methylphenyl ester)

• Product Name: Butanoic acid,2-methylphenyl ester
• CAS No: 14617-90-4
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 218498
• PubChem ID: 243363
• Update Time: 2025-04-19

Butanoic acid,2-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-methylphenyl ester
• (2-methylphenyl) butanoate
• 2-Butyryloxy-toluol
• 2-Methylphenyl butyrate
• Buttersaeure-2-methylphenylester
• Buttersaeure-o-tolylester
• butyric acid o-tolyl ester
• Ethyl o-tolyl acetate
• o-Tolyl-butyrat
• propanoate d'o-tolyle
• Butanoic acid, 2-methylphenyl ester
• NSC53052
• SCHEMBL3079343
• MSZIFHJZHDLYCE-UHFFFAOYSA-N
• NSC-53052
• 14617-90-4
• DTXSID60287870
• AKOS003027720
• 2-Methylphenyl butyrate #

• Inchi： 1S/C11H14O2/c1-3-6-11(12)13-10-8-5-4-7-9(10)2/h4-5,7-8H,3,6H2,1-2H3
• InChI Key： MSZIFHJZHDLYCE-UHFFFAOYSA-N
• SMILES： O(C(CCC)=O)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 178.09900
• Monoisotopic Mass: 178.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 2.5

Experimental Properties

• Density: 1.01
• Boiling Point: 245.9°C at 760 mmHg
• Flash Point: 94.3°C
• Refractive Index: 1.497
• PSA: 26.30000
• LogP: 2.70050